Methyl 5-(((5-(3-(4-methoxyphenethyl)ureido)-1,3,4-thiadiazol-2-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[5-[2-(4-methoxyphenyl)ethylcarbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C19H20N4O5S2/c1-26-13-5-3-12(4-6-13)9-10-20-17(25)21-18-22-23-19(30-18)29-11-14-7-8-15(28-14)16(24)27-2/h3-8H,9-11H2,1-2H3,(H2,20,21,22,25)
• InChI Key: BUUUTGXRDDKJMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NC2=NN=C(S2)SCC3=CC=C(O3)C(=O)OC
• Molecular Formula: C19H20N4O5S2
• Molecular Weight: 448.5 g/mol

Description

Synthesis Analysis

The synthesis of an organic compound often involves multiple steps, each with its own reactants, conditions, and mechanisms. Common methods include functional group transformations, condensation reactions, and coupling reactions.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. The functional groups present in the molecule can give clues about its reactivity. Common reactions for organic compounds include substitution, addition, elimination, and rearrangement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted from its structure and confirmed by experiments. These properties include melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Crystal Engineering and Hirshfeld Surface Analysis

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Protodeboronation Reactions

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Safety and Hazards

Safety data sheets (SDS) provide information about the hazards of a chemical, as well as how to handle, store, and dispose of it safely.

Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to this compound, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives, which share structural similarities with this compound, are known to bind with high affinity to multiple receptors . This binding can lead to various changes in the cell, depending on the specific receptors involved .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.

Result of Action

Indole derivatives have demonstrated various biological activities, suggesting that they may have diverse molecular and cellular effects .